4-(benzo[d][1,3]dioxol-5-yl)-1-(4-chlorophenyl)-1H-imidazole-2(3H)-thione

• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-3-(4-chlorophenyl)-1H-imidazole-2-thione
• InChI: InChI=1S/C16H11ClN2O2S/c17-11-2-4-12(5-3-11)19-8-13(18-16(19)22)10-1-6-14-15(7-10)21-9-20-14/h1-8H,9H2,(H,18,22)
• InChI Key: VJOJPESIGBQZNT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CN(C(=S)N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H11ClN2O2S
• Molecular Weight: 330.8 g/mol

Description

4-(benzo[d][1,3]dioxol-5-yl)-1-(4-chlorophenyl)-1H-imidazole-2(3H)-thione, also known as BDDIT, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. BDDIT is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. It has been synthesized using different methods and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Structural Analysis and Host Properties

Studies on solvated bisimidazole derivatives, including compounds with chlorophenyl and imidazole units, have been conducted to understand their structural properties and potential as inclusion hosts. For example, X-ray crystal structures of solvated bisimidazole derivatives have been analyzed, revealing distinct conformational differences influenced by solvent interactions and potential for inclusion host applications due to their solvated crystals formation (Felsmann, Hübscher, Seichter, & Weber, 2012).

Influence on Polymer Properties

Research has also focused on the influence of hydrogen bonding on the electrochromic properties of conducting polymers. For instance, a study on benzimidazole derivatives with hydrogen bonding capabilities indicated their potential to control the main chain conformation of polymers, highlighting their application in developing materials with tunable optical properties (Akpinar, Nurioglu, & Toppare, 2012).

Antibacterial and Cytotoxic Studies

Compounds with benzimidazole and imidazole structures have been evaluated for their antibacterial and cytotoxic activities. For example, silver(I) acetate compounds derived from benzimidazole were studied for their potential as antimicrobial and anticancer agents, indicating the relevance of these structures in developing therapeutic agents (Streciwilk, Cassidy, Hackenberg, Müller‐Bunz, Paradisi, & Tacke, 2014).

Electrochemical and Optical Properties

The electrochemical and optical properties of benzimidazole derivatives have been investigated for their applications in electronics and materials science. For instance, the synthesis and evaluation of a benzimidazole derivative for use as the acceptor unit in donor–acceptor–donor type polymers have been explored, highlighting the versatility of these compounds in material science applications (Ozelcaglayan, Şendur, Akbaşoğlu, Apaydin, Çırpan, & Toppare, 2012).